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Compound of Interest

Compound Name: Cyclohexyl formate

Cat. No.: B3266764

This technical guide provides a comprehensive overview of cyclohexyl formate, including its
chemical identity, physicochemical properties, synthesis protocols, and safety information. The
content is tailored for researchers, scientists, and professionals in drug development and
related fields.

Chemical Identity

IUPAC Name: cyclohexyl formate[1]

Synonyms:

Formic acid, cyclohexyl ester[1][2][3]

Cyclohexanol, formate[1][2][4]

FEMA No. 2353[1]

NSC 11766[1][2][3]

UNII-ESO2F2836U[1]

Cyclohexyl formate is a carboxylic ester characterized by a pleasant, cherry-like odor.[1][5] It
is a colorless liquid and is used as a synthetic flavoring agent in the food and fragrance
industries.[5][6][7]

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b3266764?utm_src=pdf-interest
https://www.benchchem.com/product/b3266764?utm_src=pdf-body
https://www.benchchem.com/product/b3266764?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclohexyl-formate
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclohexyl-formate
https://www.pharmaffiliates.com/en/4351-54-6-cyclohexyl-formate-pafnb000209.html
https://www.chemnet.com/cas/en/4351-54-6/cyclohexyl-formate.html
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclohexyl-formate
https://www.pharmaffiliates.com/en/4351-54-6-cyclohexyl-formate-pafnb000209.html
https://www.synerzine.com/docs/sds/W0318%20SDS%20(US-English).pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclohexyl-formate
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclohexyl-formate
https://www.pharmaffiliates.com/en/4351-54-6-cyclohexyl-formate-pafnb000209.html
https://www.chemnet.com/cas/en/4351-54-6/cyclohexyl-formate.html
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclohexyl-formate
https://www.benchchem.com/product/b3266764?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclohexyl-formate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6365345.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6365345.htm
https://www.echemi.com/products/pid_Seven37016-cyclohexylformate.html
https://www.thegoodscentscompany.com/data/rw1005411.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3266764?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Physicochemical Properties

The quantitative data for cyclohexyl formate are summarized in the tables below for easy

reference and comparison.

Table 1. General and Physical Properties

Property Value Source
Molecular Formula C7H1202 [1][2][8]
Molecular Weight 128.17 g/mol [1]
Appearance Light colourless liquid [1][6]
Odor Pleasant, cherry-like [1][5]
Bailing Point 162.0to 163.0 °C @ 760 (7
mmHg

Density 0.98 g/cm3 to 1.060 g/cm3 [1][6]
Flash Point 48.89 t0 53.3 °C [61[7]

Refractive Index

1.4391t0 1.445 @ 20.0 °C

[1](7]

Water Solubility

Insoluble

[1](6]

Solubility

Soluble in acetic and formic

acid

[1](6]

Table 2: Chemical Identifiers
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Identifier Value Source
CAS Number 4351-54-6 [1]12115]
EC Number 224-415-3 [1][6]
PubChem CID 20358 [1][8]
FEMA Number 2353 [1][7]
JECFA Number 1095 [1][7]

Experimental Protocols

Several methods for the synthesis of cyclohexyl formate have been reported. The following
are detailed methodologies for key experimental procedures.

3.1. Synthesis from Cyclohexanol and Formic Acid

This method involves the direct esterification of cyclohexanol with formic acid.

Reaction: A mixture of cyclohexyl alcohol and concentrated formic acid is prepared.[5]
o Catalyst: Sulfuric acid is typically used as a catalyst.[5]

e Procedure: The alcohol-acid mixture is distilled in the presence of excess acid to drive the
reaction towards the formation of the ester.[5]

 Purification: The resulting cyclohexyl formate is then purified, likely through distillation, to
remove unreacted starting materials and the catalyst.

3.2. Synthesis via Reactive Distillation

A two-step process for the production of cyclohexanol involves the formation of cyclohexyl
formate as an intermediate.

o Step 1: Esterification: Cyclohexene is reacted with formic acid in a reactive distillation
column to produce cyclohexyl formate.[9]
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e Step 2: Hydrolysis: The produced cyclohexyl formate is then hydrolyzed in a second
reactive distillation column to yield cyclohexanol and regenerate formic acid.[9]

3.3. Preparation from Benzoic Acid

A patented method describes the preparation of cyclohexyl formate (referred to as cyclohexyl
formic acid in the patent) from benzoic acid.

o Catalyst Preparation: A nickel-aluminum-iron-copper alloy is treated with an alkali solution
(e.g., sodium hydroxide) to create the hydrogenation catalyst.[10]

e Hydrogenation Reaction: Benzoic acid is subjected to a reduction reaction with hydrogen gas
in the presence of the prepared catalyst.[10]

e Reaction Conditions: The reaction is carried out in a solvent such as ethanol, at a
temperature of 65-80 °C and a hydrogen pressure of 0.5-0.8 MPa.[10]

Post-treatment: After the reaction is complete, the product is isolated and purified.[10]

Diagrams

4.1. Experimental Workflows

The following diagrams illustrate the workflows for the synthesis of cyclohexyl formate.
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Caption: Synthesis of Cyclohexyl Formate from Cyclohexanol.
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Step 1: Esterification
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Caption: Two-step synthesis of Cyclohexanol via Cyclohexyl Formate.

Safety and Handling

Cyclohexyl formate is classified as a flammable liquid and vapor.[1][11]

Table 3: GHS Hazard Information
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Hazard Statement

Precautionary Statements

Source

H226: Flammable liquid and

vapour

P210: Keep away from
heat/sparks/open flames/hot
surfaces. — No smoking.
P233: Keep container tightly
closed. P240: Ground/bond
container and receiving
equipment. P280: Wear
protective gloves/protective

clothing/eye protection/face

protection. P303+P361+P353:

IF ON SKIN (or hair):
Remove/Take off immediately
all contaminated clothing.
Rinse skin with water/shower.
P403+P235: Store in a well-

ventilated place. Keep cool.

[A18][11]

Handling Recommendations:

First Aid Measures:

Handle in a well-ventilated area.[11]

Avoid contact with skin and eyes.[11]

Wear suitable protective clothing, gloves, and eye/face protection.[11]

Use non-sparking tools and take measures to prevent static discharges.[11]

Store in a tightly closed container in a cool, well-ventilated place.[4]

¢ Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen.[11]

o Skin Contact: Take off contaminated clothing immediately. Wash off with soap and plenty of

water.[11]
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o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing.[4]

 Ingestion: Rinse mouth with water. Do NOT induce vomiting. Call a doctor or Poison Control
Center immediately.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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